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Compound of Interest

Compound Name: Phosphomycin calcium
CAS No.: 25992-22-7
Cat. No.: B10762075

Get Quote

Fosfomycin Calcium is the calcium salt of [(2R,3S)-3-methyloxiran-2-yl]phosphonic acid.[1][2]
[31[4][5][6][7] Its efficacy relies entirely on the integrity of the epoxide ring, which is sterically
strained and chemically reactive.

. J

Table 1: Chemical Identity Specifications
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Parameter Specification

Generic Name Fosfomycin Calcium (Phosphomycin Calcium)
CAS Number (Monohydrate) 26469-67-0 (Primary Pharmaceutical Form)
CAS Number (Anhydrous) 26016-98-8

Molecular Formula (Monohydrate)

] 194.14 g/mol (Monohydrate); 176.12 g/mol
Molecular Weight

(Anhydrous)
Appearance White to off-white crystalline powder
- Slightly soluble in water; practically insoluble in
Solubility
methanol/ethanol
pH (0.4% Suspension) 8.5-10.5

Structural Insight: The molecule features a reactive epoxide ring (oxirane) fused to a
phosphonic acid group. This epoxide is the "warhead" responsible for its bactericidal activity. In
the calcium salt form, the phosphonic acid moiety is neutralized by calcium (

), which significantly reduces its water solubility compared to the disodium salt. This reduced
solubility is a deliberate design choice to mask the unpleasant taste inherent to the molecule,
making it suitable for pediatric suspensions.

Part 2: Mechanism of Action (MurA Inhibition)[10]

Expertise & Causality: Fosfomycin acts as a structural analogue of phosphoenolpyruvate
(PEP).[8][9] In bacterial cell wall synthesis, the enzyme MurA (UDP-N-acetylglucosamine
enolpyruvyl transferase) catalyzes the transfer of the enolpyruvyl group from PEP to UDP-N-
acetylglucosamine (UDP-GIcNAC).[10][9][11][12] This is the first committed step in
peptidoglycan biosynthesis.[10][9][11]

Fosfomycin enters the active site of MurA and, due to its structural similarity to PEP, positions
its epoxide ring near the active site cysteine residue (Cys115 in E. coli). The thiol group of the
cysteine attacks the epoxide carbon, resulting in ring opening and the formation of a stable,
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covalent adduct. This irreversibly inactivates the enzyme, halting cell wall synthesis and leading
to bacterial cell lysis.[10][9]

Diagram 1: MurA Inhibition Pathway The following diagram illustrates the competitive inhibition
mechanism where Fosfomycin intercepts the peptidoglycan synthesis pathway.
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Caption: Figure 1. Mechanism of Action. Fosfomycin mimics PEP, covalently binding to MurA
and halting peptidoglycan biosynthesis.[10][11][12]

Part 3: Analytical Methodologies & Experimental
Protocols

The Detection Challenge: A critical technical hurdle in analyzing Fosfomycin Calcium is its lack
of a UV-absorbing chromophore. Standard HPLC-UV methods are ineffective without
derivatization. Therefore, modern protocols utilize Refractive Index (RI) detection or
Evaporative Light Scattering Detection (ELSD), or alternatively, lon Chromatography (IC) with
suppressed conductivity.

Protocol: HPLC Assay with Refractive Index Detection Note: This protocol aligns with principles
found in EP/USP monographs but is optimized for modern column stability.

1. Reagents & Mobile Phase Preparation:

o Buffer: 10.8 g/L Sodium Dihydrogen Phosphate (
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Mobile Phase: Mix Buffer with Acetonitrile (95:5 v/v). Adjust pH to 6.0 with Phosphoric Acid.

Rationale: The phosphate buffer maintains the ionization state of the phosphonic acid group,
while the low percentage of acetonitrile prevents microbial growth and modifies elution
slightly without precipitating the buffer.

. Chromatographic Conditions:

Column: Amino (

) bonded silica column (e.g., 250 mm x 4.6 mm, 5 um).

Temperature: 35°C (Critical for RI detector stability).

Flow Rate: 1.0 mL/min.[13]

Detector: Refractive Index (RI) Detector.

Injection Volume: 10-20 pL.

. Sample Preparation (Self-Validating Step):

Solvent: Mobile Phase.

Stock Solution: Dissolve 200 mg Fosfomycin Calcium in 50 mL solvent. Note: Due to low
solubility, sonication for 15 minutes is mandatory.

Clarification: Filter through a 0.45 pum nylon filter.

Validation Check: The calcium salt may react with phosphate in the mobile phase to form
insoluble calcium phosphate. If precipitation occurs, replace the dissolving solvent with 0.2M
Disodium EDTA to sequester calcium before injection.

Diagram 2: Analytical Workflow & Impurity Profiling The following workflow outlines the QC
process, specifically highlighting the detection of Impurity A (the hydrolysis product), which
indicates degradation of the epoxide ring.
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Caption: Figure 2. Analytical workflow focusing on the detection of the hydrolysis degradation
product (Impurity A).

Part 4: Drug Development Considerations
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2.

. Salt Selection & Bioavailability: Fosfomycin Calcium is chosen primarily for oral suspensions.

Tromethamine Salt: High water solubility, high bioavailability (~40%), used for soluble
sachets (Monurol).

Calcium Salt: Low solubility, lower bioavailability (~20-30%).

Development Logic: The calcium salt is practically tasteless compared to the bitter
tromethamine salt. For pediatric or geriatric suspensions where compliance is driven by
palatability, the calcium salt is preferred despite the bioavailability penalty. Formulators must
account for this by adjusting the dose load (often 500mg - 1g range) to achieve therapeutic
plasma concentrations.

Stability & Formulation: The epoxide ring is susceptible to hydrolysis in acidic conditions

(stomach acid).

Formulation Strategy: Enteric coating or buffering agents are rarely used with the calcium
salt because it is usually administered as a dry powder for suspension. However, the
suspension pH upon reconstitution must be maintained near neutral (pH 6-8) to prevent ring
opening before absorption.

Impurity A (1,2-dihydroxypropyl phosphonate): This is the primary degradation product. It is
pharmacologically inactive. QC protocols must strictly monitor this peak as it directly
correlates with loss of potency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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